molecular formula C12H13ClO2 B8367164 Methyl 1-(4-chloromethylphenyl)cyclopropanecarboxylate

Methyl 1-(4-chloromethylphenyl)cyclopropanecarboxylate

Cat. No.: B8367164
M. Wt: 224.68 g/mol
InChI Key: RFAZMJZGQRLIFE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 1-(4-chloromethylphenyl)cyclopropanecarboxylate is a useful research compound. Its molecular formula is C12H13ClO2 and its molecular weight is 224.68 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H13ClO2

Molecular Weight

224.68 g/mol

IUPAC Name

methyl 1-[4-(chloromethyl)phenyl]cyclopropane-1-carboxylate

InChI

InChI=1S/C12H13ClO2/c1-15-11(14)12(6-7-12)10-4-2-9(8-13)3-5-10/h2-5H,6-8H2,1H3

InChI Key

RFAZMJZGQRLIFE-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1(CC1)C2=CC=C(C=C2)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyl 1-phenylcyclopropanecarboxylate (8.5 g) in methylene chloride (70 ml) was added titanium tetrachloride (8.0 ml) under ice-cooling. To this solution was added dropwise a solution of methoxymethyl chloride (5.5 ml) in methylene chloride (30 ml) under ice-cooling. The mixture was stirred at room temperature for 5 hr and left standing overnight. The reaction mixture was poured into water and extracted with ethyl acetate. The extract was washed with an aqueous sodium hydrogencarbonate solution and saturated brine, and dried over anhydrous magnesium sulfate. The solvent was evaporated to give a pale-brown oil. The oil was subjected to silica gel column chromatography (developing solvent; hexane:ethyl acetate=4:1) to give the title compound (7.9 g) as a colorless oil.
Quantity
8.5 g
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reactant
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70 mL
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8 mL
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catalyst
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5.5 mL
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reactant
Reaction Step Two
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30 mL
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solvent
Reaction Step Two
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